Cas no 14731-25-0 (5-(4-methylphenyl)amino-1,3,4-thiadiazole-2-thiol)

• Product Name: 5-(4-methylphenyl)amino-1,3,4-thiadiazole-2-thiol
• CAS No: 14731-25-0
• MF: C₉H₉N₃S₂
• MW: 223.317858457565
• MDL: MFCD00020707
• CID: 140177
• PubChem ID: 707007
• Update Time: 2025-06-16

5-(4-methylphenyl)amino-1,3,4-thiadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2(3H)-thione,5-[(4-methylphenyl)amino]-
• 5-(p-methylphenylamino)-1,3,4-thiadiazolium-2-thiolate
• 5-P-TOLYLAMINO-[1,3,4]THIADIAZOLE-2-THIOL
• 2-p-Toluidino-5-mercapto-1,3,4-thiadiazol
• thiadiazol
• Z56813495
• 5-[(4-methylphenyl)amino]-1,3,4-thiadiazole-2-thiol
• 5-(4-methylanilino)-3H-1,3,4-thiadiazole-2-thione
• BDBM114589
• DTXSID10933092
• AKOS005518565
• CS-0219101
• 14731-25-0
• SMR001797915
• InChI=1/C9H9N3S2/c1-6-2-4-7(5-3-6)10-8-11-12-9(13)14-8/h2-5H,1H3,(H,10,11)(H,12,13
• 1,3,4-Thiadiazole-2(3H)-thione, 5-[(4-methylphenyl)amino]-
• SCHEMBL8032721
• 5-(4-toluidino)-1,3,4-thiadiazole-2(3H)-thione
• NCI60_000804
• cid_707007
• NSC-135812
• Oprea1_272092
• 5-[(4-methylphenyl)amino]-3H-1,3,4-thiadiazole-2-thione
• 5-(4-Methylanilino)-1,3,4-thiadiazole-2-thiol
• MLS002920319
• 5-(p-Tolylamino)-1,3,4-thiadiazole-2-thiol
• CCG-46196
• SR-01000635908-1
• CHEMBL1970940
• NSC135812
• AKOS000122002
• EN300-03056
• 5-(p-toluidino)-3H-1,3,4-thiadiazole-2-thione
• STK597741
• G32254
• 5-[(4-methylphenyl)amino]-1,3,4-thiadiazole-2(3H)-thione
• 5-(4-methylphenyl)amino-1,3,4-thiadiazole-2-thiol

• MDL： MFCD00020707
• Inchi： 1S/C9H9N3S2/c1-6-2-4-7(5-3-6)10-8-11-12-9(13)14-8/h2-5H,1H3,(H,10,11)(H,12,13)
• InChI Key： UDHJCFUNVNFOLP-UHFFFAOYSA-N
• SMILES： S1C(NN=C1NC1C=CC(C)=CC=1)=S

Computed Properties

• Exact Mass: 223.02400
• Monoisotopic Mass: 223.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93.8Ų

Experimental Properties

• Density: 1.42
• Boiling Point: 332.7°Cat760mmHg
• Flash Point: 155°C
• Refractive Index: 1.736
• PSA: 101.04000
• LogP: 3.32570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 5-(4-methylphenyl)amino-1,3,4-thiadiazole-2-thiol

Introduction to 5-(4-Methylphenyl)amino-1,3,4-thiadiazole-2-thiol (CAS No. 14731-25-0)

5-(4-Methylphenyl)amino-1,3,4-thiadiazole-2-thiol, with the CAS number 14731-25-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 5-(4-Methylphenyl)amino-1,3,4-thiadiazole-2-thiol makes it a valuable candidate for various drug discovery and development initiatives.

The molecular structure of 5-(4-Methylphenyl)amino-1,3,4-thiadiazole-2-thiol consists of a thiadiazole ring fused with a phenyl group and an amino group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The thiadiazole ring is a five-membered heterocyclic compound containing two nitrogen atoms and one sulfur atom, which contributes to its stability and reactivity. The phenyl group, substituted with a methyl group at the para position, enhances the lipophilicity and aromatic character of the molecule. The amino group provides additional reactivity and can participate in hydrogen bonding interactions.

Recent studies have highlighted the potential of 5-(4-Methylphenyl)amino-1,3,4-thiadiazole-2-thiol in various therapeutic areas. One notable application is its use as an antioxidant. Research has shown that this compound can effectively scavenge free radicals and protect cells from oxidative stress. This property makes it a promising candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, 5-(4-Methylphenyl)amino-1,3,4-thiadiazole-2-thiol has demonstrated significant antimicrobial activity. Studies have reported that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell membranes and inhibiting essential metabolic pathways. This makes it a potential lead compound for the development of new antibiotics to combat multidrug-resistant bacterial infections.

The anti-inflammatory properties of 5-(4-Methylphenyl)amino-1,3,4-thiadiazole-2-thiol have also been explored. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it could be useful in treating inflammatory conditions such as arthritis and inflammatory bowel disease.

Cancer research has also benefited from the study of 5-(4-Methylphenyl)amino-1,3,4-thiadiazole-2-thiol. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in cancer progression.

The pharmacokinetic properties of 5-(4-Methylphenyl)amino-1,3,4-thiadiazole-2-thiol have been investigated to assess its suitability for drug development. Studies have shown that this compound has good oral bioavailability and favorable pharmacokinetic parameters such as half-life and clearance rate. These characteristics make it an attractive candidate for further optimization and clinical evaluation.

Toxicity studies have been conducted to evaluate the safety profile of 5-(4-Methylphenyl)amino-1,3,4-thiadiazole-2-thiol. In animal models, this compound has been found to be well-tolerated at therapeutic doses with no significant adverse effects observed. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 5-(4-Methylphenyl)amino-1,3,4-thiadiazole-2-thiol (CAS No. 14731-25-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure confers multiple biological activities including antioxidant, antimicrobial, anti-inflammatory, and anticancer properties. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in drug development. As more data becomes available from preclinical and clinical studies, this compound may prove to be a valuable addition to the arsenal of therapeutic agents available for treating various diseases.